Cas no 1638246-12-4 (2-Chloro-4-(4-nitrophenyl)phenol)

• Product Name: 2-Chloro-4-(4-nitrophenyl)phenol
• CAS No: 1638246-12-4
• MF: C₁₂H₈ClNO₃
• MW: 249.649822235107
• MDL: MFCD30488271
• CID: 5613793
• PubChem ID: 118072444
• Update Time: 2025-10-07

2-Chloro-4-(4-nitrophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16712983
• 2-Chloro-4-(4-nitrophenyl)phenol
• EN300-330548
• 1638246-12-4
• [1,1'-Biphenyl]-4-ol, 3-chloro-4'-nitro-

• MDL： MFCD30488271
• Inchi： 1S/C12H8ClNO3/c13-11-7-9(3-6-12(11)15)8-1-4-10(5-2-8)14(16)17/h1-7,15H
• InChI Key： JWTHYLHZHLXPMV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=CC=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 249.0192708g/mol
• Monoisotopic Mass: 249.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.410±0.06 g/cm3(Predicted)
• Boiling Point: 394.6±27.0 °C(Predicted)
• pka: 7.80±0.18(Predicted)

Additional information on 2-Chloro-4-(4-nitrophenyl)phenol

2-Chloro-4-(4-nitrophenyl)phenol: A Comprehensive Overview

2-Chloro-4-(4-nitrophenyl)phenol, also known by its CAS No. 1638246-12-4, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of phenol, with a chlorine atom at the 2-position and a nitrophenyl group at the 4-position. Its structure, which includes a phenolic hydroxyl group, a chlorine substituent, and a nitrophenyl substituent, makes it a versatile molecule with unique chemical properties.

The synthesis of 2-Chloro-4-(4-nitrophenyl)phenol involves several steps, including nucleophilic substitution and nitration reactions. Recent studies have focused on optimizing the synthesis process to improve yield and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity. This approach not only enhances efficiency but also aligns with the growing demand for sustainable chemical processes.

In terms of chemical properties, 2-Chloro-4-(4-nitrophenyl)phenol exhibits strong electron-withdrawing effects due to the presence of both chlorine and nitro groups. These effects significantly influence the compound's reactivity in various reactions. For example, the nitro group enhances the acidity of the phenolic hydroxyl group, making it more susceptible to nucleophilic attack in substitution reactions. This property has been exploited in the development of new pharmaceutical intermediates and agrochemicals.

The application of 2-Chloro-4-(4-nitrophenyl)phenol spans multiple fields, including materials science and pharmacology. In materials science, this compound has been used as a precursor for synthesizing advanced polymers with improved thermal stability and mechanical properties. Recent advancements in polymer chemistry have demonstrated how this compound can be incorporated into polyurethane formulations to enhance their durability under harsh environmental conditions.

In pharmacology, 2-Chloro-4-(4-nitrophenyl)phenol has shown potential as an anti-inflammatory agent. Studies conducted in vitro have revealed its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Furthermore, ongoing clinical trials are investigating its efficacy as a potential treatment for chronic inflammatory diseases such as arthritis.

The environmental impact of 2-Chloro-4-(4-nitrophenyl)phenol has also been a topic of recent research. Scientists are exploring biodegradation pathways to assess how this compound behaves in natural ecosystems. Preliminary findings suggest that under aerobic conditions, microbial communities can effectively degrade this compound into less harmful byproducts. This information is crucial for ensuring safe disposal practices and minimizing ecological risks.

In conclusion, 2-Chloro-4-(4-nitrophenyl)phenol, with its unique structure and versatile properties, continues to be a focal point in scientific research and industrial applications. From optimizing synthesis methods to exploring new therapeutic uses, this compound demonstrates immense potential across diverse fields. As research progresses, it is anticipated that further insights into its properties and applications will emerge, contributing to advancements in chemistry and related disciplines.